3-(4-chlorophenyl)-2-(2-hydroxyphenyl)-2,3-dihydro-4(1H)-quinazolinone

• IUPAC Name: 3-(4-chlorophenyl)-2-(2-hydroxyphenyl)-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C20H15ClN2O2/c21-13-9-11-14(12-10-13)23-19(16-6-2-4-8-18(16)24)22-17-7-3-1-5-15(17)20(23)25/h1-12,19,22,24H
• InChI Key: VVRJCPKFYWWKJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2NC3=CC=CC=C3C(=O)N2C4=CC=C(C=C4)Cl)O
• Molecular Formula: C20H15ClN2O2
• Molecular Weight: 350.8 g/mol

Description

3-(4-chlorophenyl)-2-(2-hydroxyphenyl)-2,3-dihydro-4(1H)-quinazolinone is a chemical compound with potential applications in scientific research. It is a quinazolinone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-2-(2-hydroxyphenyl)-2,3-dihydro-4(1H)-quinazolinone is not fully understood. However, it has been suggested that it may act by inhibiting enzymes involved in cell proliferation and DNA synthesis.
Biochemical and Physiological Effects:
3-(4-chlorophenyl)-2-(2-hydroxyphenyl)-2,3-dihydro-4(1H)-quinazolinone has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to have anticancer properties by inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-chlorophenyl)-2-(2-hydroxyphenyl)-2,3-dihydro-4(1H)-quinazolinone in lab experiments is its potential applications in various fields of research, including microbiology, biochemistry, and cancer research. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 3-(4-chlorophenyl)-2-(2-hydroxyphenyl)-2,3-dihydro-4(1H)-quinazolinone. One potential direction is the study of its potential use as a fluorescent probe for the detection of metal ions. Another potential direction is the study of its mechanism of action, which could lead to the development of more effective treatments for various diseases. Additionally, further studies could be conducted to optimize its use in lab experiments and to explore its potential applications in other fields of research.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-2-(2-hydroxyphenyl)-2,3-dihydro-4(1H)-quinazolinone has been reported in the literature using various methods. One of the methods involves the reaction of 4-chloroaniline and 2-hydroxybenzaldehyde in the presence of ammonium acetate and acetic acid. The reaction mixture is heated under reflux for several hours, and the resulting product is purified by recrystallization from ethanol.

Scientific Research Applications

3-(4-chlorophenyl)-2-(2-hydroxyphenyl)-2,3-dihydro-4(1H)-quinazolinone has been studied for its potential applications in scientific research. It has been shown to have antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.